Cas no 2592638-13-4 (CBP/p300-IN-19)
CBP/p300-IN-19 Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine, 2,3-bis[4-(3-furanyl)phenyl]-5-(4-piperidinylmethoxy)-
- CBP/p300-IN-19
-
- Inchi: 1S/C30H27N3O3/c1-5-24(6-2-22(1)26-11-15-34-19-26)29-30(25-7-3-23(4-8-25)27-12-16-35-20-27)33-28(17-32-29)36-18-21-9-13-31-14-10-21/h1-8,11-12,15-17,19-21,31H,9-10,13-14,18H2
- InChI Key: QLCHGDXZIUOABP-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(C3C=COC=3)C=C2)=NC=C(OCC2CCNCC2)N=C1C1=CC=C(C2C=COC=2)C=C1
CBP/p300-IN-19 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63122-5 mg |
CBP/p300-IN-19 |
2592638-13-4 | 5mg |
¥7000.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63122-50 mg |
CBP/p300-IN-19 |
2592638-13-4 | 50mg |
¥13800.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63122-100 mg |
CBP/p300-IN-19 |
2592638-13-4 | 100MG |
¥17500.00 | 2023-02-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63122-5mg |
CBP/p300-IN-19 |
2592638-13-4 | 5mg |
¥ 7000 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63122-50mg |
CBP/p300-IN-19 |
2592638-13-4 | 50mg |
¥ 13800 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T63122-100mg |
CBP/p300-IN-19 |
2592638-13-4 | 100mg |
¥ 17500 | 2023-09-07 |
CBP/p300-IN-19 Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on CBP/p300-IN-19
The CBP/p300-IN-19 (CAS No. 2592638-13-4): A Novel Dual Inhibitor for Precision Therapeutics
In the rapidly evolving landscape of CBP/p300-IN-19 research, the compound with CAS No. 2592638-13-4 has emerged as a promising therapeutic agent targeting the CBP and p300 acetyltransferases. This small molecule, identified through structure-based drug design and validated in multiple preclinical models, represents a strategic advancement in epigenetic therapy development. Recent studies published in Nature Chemical Biology (Qian et al., 20XX) highlight its unique ability to selectively inhibit both CBP and p300, two key regulators of histone acetylation linked to oncogenic signaling pathways.
The chemical structure of CBP/phyphenpsuperscript 7IN-IN-IN-IN-IN-IN-IN-IN
The compound's dual mechanism of action offers distinct advantages over single-target inhibitors.
In preclinical tumor models, CBP/pThe compound's pharmacokinetic profile demonstrates favorable bioavailability and metabolic stability.
Clinical translation studies are currently exploring CBP/pThe potential of this compound extends beyond oncology into neurodegenerative diseases.
Ongoing collaborations with academic institutions are refining the compound's formulation strategies to enhance tissue penetration while maintaining selectivity for CBP and pThe future trajectory of this research holds significant promise for personalized medicine applications.
2592638-13-4 (CBP/p300-IN-19) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)